Cas no 1269291-94-2 (5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile structure
1269291-94-2 structure
Product Name:5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
CAS No:1269291-94-2
MF:C10H5ClFN3
MW:221.618203878403
CID:3162511
PubChem ID:53429290
Update Time:2025-04-21

5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(3-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
    • 1269291-94-2
    • 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(3-fluorophenyl)-
    • 5-CHLORO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
    • DTXSID501199819
    • Inchi: 1S/C10H5ClFN3/c11-10-7(5-13)6-14-15(10)9-3-1-2-8(12)4-9/h1-4,6H
    • InChI Key: WPTZALGSYAXNAH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 221.0156030Da
  • Monoisotopic Mass: 221.0156030Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų
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